Cas no 17127-81-0 (1,3-Propanediamine,N3-(7-iodo-4-quinolinyl)-N1,N1-dimethyl-)

1,3-Propanediamine,N3-(7-iodo-4-quinolinyl)-N1,N1-dimethyl- structure
17127-81-0 structure
Product name:1,3-Propanediamine,N3-(7-iodo-4-quinolinyl)-N1,N1-dimethyl-
CAS No:17127-81-0
MF:C14H18N3I
MW:355.21682
CID:161395
PubChem ID:28212

1,3-Propanediamine,N3-(7-iodo-4-quinolinyl)-N1,N1-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediamine,N3-(7-iodo-4-quinolinyl)-N1,N1-dimethyl-
    • iomethin
    • N-(7-iodoquinolin-4-yl)-N',N'-dimethylpropane-1,3-diamine
    • 1,3-Propanediamine, N-(7-iodo-4-quinolinyl)-N',N'-dimethyl-
    • 4-(3-Dimethylaminopropylamino)-7-iodoquinoline
    • IQ3
    • N'-(7-iodoquinolin-4-yl)-N,N-dimethylpropane-1,3-diamine
    • NM-113
    • 7-iodo-4-(3-dimethylaminopropylamino)quinoline
    • DTXSID90169054
    • NS00126644
    • 17127-81-0
    • 4-((3-(DIMETHYLAMINO)PROPYL)AMINO)-7-IODOQUINOLINE
    • QUINOLINE, 4-((3-(DIMETHYLAMINO)PROPYL)AMINO)-7-IODO-
    • SCHEMBL11883123
    • Q27269337
    • CHEMBL2110614
    • 82L4S53HZF
    • UNII-82L4S53HZF
    • 1,3-PROPANEDIAMINE, N'-(7-IODO-4-QUINOLINYL)-N,N-DIMETHYL-
    • 1,3-PROPANEDIAMINE, N3-(7-IODO-4-QUINOLINYL)-N1,N1-DIMETHYL-
    • Inchi: InChI=1S/C14H18IN3/c1-18(2)9-3-7-16-13-6-8-17-14-10-11(15)4-5-12(13)14/h4-6,8,10H,3,7,9H2,1-2H3,(H,16,17)
    • InChI Key: XKUMTLINEKGTOG-UHFFFAOYSA-N
    • SMILES: CN(CCCNC1C=CN=C2C=C(C=CC=12)I)C

Computed Properties

  • Exact Mass: 355.05424
  • Monoisotopic Mass: 355.054541
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.2
  • XLogP3: 3.2

Experimental Properties

  • Density: 1.533
  • Boiling Point: 450.2°Cat760mmHg
  • Flash Point: 226.1°C
  • Refractive Index: 1.674
  • PSA: 28.16

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